Cas no 13605-05-5 (Benzene,1,3,5-trimethyl-2-(1-methylethoxy)-)

• Product name: Benzene,1,3,5-trimethyl-2-(1-methylethoxy)-
• CAS No: 13605-05-5
• MF: C₁₂H₁₈O
• MW: 178.27072
• CID: 179879
• PubChem ID: 139515

Benzene,1,3,5-trimethyl-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3,5-trimethyl-2-(1-methylethoxy)-
• 1,3,5-trimethyl-2-propan-2-yloxybenzene
• 1,3,5-trimethyl-2-(propan-2-yloxy)benzene
• isopropyl mesityl ether
• Benzene, 1,3,5-trimethyl-2-(1-methylethoxy)-
• SCHEMBL12517837
• 13605-05-5
• DTXSID90159637

• Inchi： InChI=1S/C12H18O/c1-8(2)13-12-10(4)6-9(3)7-11(12)5/h6-8H,1-5H3
• InChI Key： MXDPTGJZVQFULC-UHFFFAOYSA-N
• SMILES： CC(OC1=C(C)C=C(C)C=C1C)C

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.8

Experimental Properties

• Density: 0.911
• Boiling Point: 239.8°Cat760mmHg
• Flash Point: 89.4°C
• Refractive Index: 1.49
• PSA: 9.23